Cas no 951247-75-9 ((S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine)

• Product Name: (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine
• CAS No: 951247-75-9
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD08057413
• CID: 803233
• PubChem ID: 40786949
• Update Time: 2025-07-22

(S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine
• (1S)-1-[4-(trifluoromethoxy)phenyl]ethanamine
• Benzenemethanamine, a-methyl-4-(trifluoromethoxy)-, (aS)-
• BENZENEMETHANAMINE, Α-METHYL-4-(TRIFLUOROMETHOXY)-, (ΑS)-
• Benzenemethanamine,a-methyl-4-(trifluoromethoxy)-,(aS)
• S01-0750
• EN300-177357
• AKOS016842990
• N10506
• (S)-1-(4-(trifluoromethoxy)phenyl)ethan-1-amine
• PS-8104
• CS-B0180
• Benzenemethanamine,a-methyl-4-(trifluoromethoxy)-,(aS)-
• (S)-1-(4-trifluoromethoxy-phenyl)-ethylamine
• DTXSID00654567
• A859196
• 951247-75-9
• MFCD08057413
• SCHEMBL1727739
• (1S)-1-[4-(Trifluoromethoxy)phenyl]ethan-1-amine
• (αS)-α-Methyl-4-(trifluoromethoxy)benzenemethanamine (ACI)
• GS-7375

• MDL： MFCD08057413
• Inchi： 1S/C9H10F3NO/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12/h2-6H,13H2,1H3/t6-/m0/s1
• InChI Key： VTLIABOHZPSHRN-LURJTMIESA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 204.5±40.0 °C at 760 mmHg
• Flash Point: 77.5±27.3 °C
• PSA: 35.25000
• LogP: 3.30520
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

(S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine

Chemical Profile of (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine (CAS No. 951247-75-9)

The compound (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine, identified by the CAS number 951247-75-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a trifluoromethoxy substituent on a phenyl ring, which contributes to its unique electronic and steric properties. The (S)-configuration of the amine center further enhances its potential as a building block for more complex pharmacophores, making it a subject of considerable interest in drug discovery and medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The presence of the trifluoromethoxy group in (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine aligns with this trend, as it is known to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. This particular compound has been explored in various synthetic pathways, particularly in the construction of peptidomimetics and kinase inhibitors, where its structural motif plays a crucial role in modulating biological activity.

One of the most compelling aspects of (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine is its utility as a chiral ligand or intermediate in asymmetric synthesis. The (S)-enantiomer, in particular, has been utilized in transition metal-catalyzed reactions to achieve high enantioselectivity, which is critical for producing optically active pharmaceuticals with minimal racemization. This property makes it an invaluable asset in the synthesis of β-blockers, antiviral agents, and other therapeutics where enantiopurity is paramount.

Recent studies have also highlighted the role of fluorinated aromatic amines in modulating receptor interactions. The electron-withdrawing nature of the trifluoromethoxy group can significantly influence the binding affinity and selectivity of small molecules to their biological targets. For instance, derivatives of (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine have been investigated for their potential as monoamine oxidase (MAO) inhibitors, where the trifluoromethoxy substituent enhances binding to the enzyme active site. Such findings underscore the compound's significance in developing novel neuromodulators.

Furthermore, the compound's structural framework has been leveraged in designing molecules with enhanced bioavailability and reduced toxicity. The combination of the aromatic ring system with the amine functionality provides a versatile scaffold for further derivatization. Researchers have employed computational chemistry techniques to predict how modifications around the core structure might affect pharmacological properties, leading to more rational drug design strategies.

In clinical research, (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine has been explored as a precursor for novel therapeutic agents targeting neurological disorders. Its ability to interact with multiple neurotransmitter systems makes it a promising candidate for developing treatments for conditions such as Parkinson's disease and Alzheimer's disease. Preliminary studies suggest that analogs of this compound may exhibit neuroprotective effects by modulating dopamine and acetylcholine pathways.

From a synthetic chemistry perspective, the preparation of (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine involves sophisticated methodologies that highlight advancements in chiral synthesis. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiopurity. These synthetic approaches not only demonstrate the compound's complexity but also showcase the ingenuity required to produce such molecules on an industrial scale.

The trifluoromethoxy group's influence on metabolic stability has also been a focal point in drug development. By incorporating this moiety, chemists can design molecules that resist degradation by cytochrome P450 enzymes, thereby prolonging their half-life in vivo. This characteristic is particularly valuable for long-acting therapeutics where frequent dosing would be impractical or undesirable.

Looking ahead, future research on (S)-1-(4-(Trifluoromethoxy)phenyl)ethanamine may focus on expanding its applications in medicinal chemistry. Exploration into its role as a scaffold for antitumor agents or antimicrobial compounds could yield novel therapeutic entities with significant clinical impact. Additionally, advances in green chemistry may drive innovations in its sustainable synthesis, aligning with global efforts to reduce environmental footprints.